N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide

• IUPAC Name: N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C13H21NO4S/c1-5-17-12-8-7-11(9-13(12)18-6-2)10(3)14-19(4,15)16/h7-10,14H,5-6H2,1-4H3
• InChI Key: ARGOCMGDSOOAOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)NS(=O)(=O)C)OCC
• Molecular Formula: C13H21NO4S
• Molecular Weight: 287.38 g/mol

Description

N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide is an organic compound that belongs to the class of sulfonamides This compound is characterized by the presence of a methanesulfonamide group attached to a phenyl ring substituted with ethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide typically involves the reaction of 3,4-diethoxyphenylacetic acid with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The resulting intermediate is then treated with an amine, such as ethylamine, to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The sulfonamide group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding sulfone or sulfoxide derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamide derivatives.

Scientific Research Applications

N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or by interfering with substrate binding. The exact pathways and molecular targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(3,4-dimethoxyphenyl)ethyl]methanesulfonamide
• N-[1-(3,4-dihydroxyphenyl)ethyl]methanesulfonamide
• N-[1-(3,4-dimethylphenyl)ethyl]methanesulfonamide

Uniqueness

N-[1-(3,4-diethoxyphenyl)ethyl]methanesulfonamide is unique due to the presence of ethoxy groups on the phenyl ring, which can influence its chemical reactivity and biological activity. The ethoxy groups may enhance the compound’s solubility and stability, making it more suitable for certain applications compared to its analogs.